Cas no 2377607-31-1 (7-Bromo-2-methyl-1,3-benzoxazole-4-boronic acid, pinacol ester)

• Product Name: 7-Bromo-2-methyl-1,3-benzoxazole-4-boronic acid, pinacol ester
• CAS No: 2377607-31-1
• MF: C₁₄H₁₇BBrNO₃
• MW: 338.004683256149
• CID: 5155308
• Update Time: 2025-06-08

7-Bromo-2-methyl-1,3-benzoxazole-4-boronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-2-methyl-1,3-benzoxazole-4-boronic acid, pinacol ester

• Inchi： 1S/C14H17BBrNO3/c1-8-17-11-9(6-7-10(16)12(11)18-8)15-19-13(2,3)14(4,5)20-15/h6-7H,1-5H3
• InChI Key： QYOQVUVSNVGLJU-UHFFFAOYSA-N
• SMILES： O1C2=C(Br)C=CC(B3OC(C)(C)C(C)(C)O3)=C2N=C1C

Additional information on 7-Bromo-2-methyl-1,3-benzoxazole-4-boronic acid, pinacol ester

Introduction to 7-Bromo-2-methyl-1,3-benzoxazole-4-boronic acid, pinacol ester (CAS No. 2377607-31-1)

The compound 7-Bromo-2-methyl-1,3-benzoxazole-4-boronic acid, pinacol ester (CAS No. 2377607-31-1) is a highly versatile intermediate in the field of organic synthesis, particularly in the pharmaceutical and agrochemical industries. Its unique structural features, including a brominated benzoxazole core and a boronic acid pinacol ester group, make it a valuable building block for the development of novel bioactive molecules.

Benzoxazole derivatives have long been recognized for their broad spectrum of biological activities, ranging from antimicrobial and anti-inflammatory properties to potential applications in cancer therapy. The presence of a bromine atom at the 7-position and a methyl group at the 2-position in this compound enhances its reactivity and functionality, enabling diverse chemical transformations. The boronic acid pinacol ester moiety further extends its utility as a cross-coupling partner in Suzuki-Miyaura reactions, which are pivotal in constructing complex molecular architectures.

Recent advancements in medicinal chemistry have highlighted the importance of benzoxazole-based scaffolds in drug discovery. For instance, studies have demonstrated that modifications at the 2- and 7-positions of benzoxazole can significantly influence its pharmacokinetic properties and target specificity. The compound 7-Bromo-2-methyl-1,3-benzoxazole-4-boronic acid, pinacol ester exemplifies this trend by offering a flexible platform for structure-activity relationship (SAR) studies.

In the context of modern drug development, boronic acids have emerged as crucial components in the design of targeted therapies. The pinacol ester form of boronic acids provides enhanced stability under physiological conditions while maintaining reactivity in cross-coupling reactions. This balance makes it an ideal choice for constructing biaryl structures, which are prevalent in many FDA-approved drugs. The 7-Bromo-2-methyl-1,3-benzoxazole-4-boronic acid, pinacol ester is particularly noteworthy for its ability to facilitate the introduction of aryl groups into complex molecular frameworks.

One of the most significant applications of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in various diseases, including cancer. By leveraging the reactivity of the boronic acid group, researchers can efficiently incorporate benzoxazole-based fragments into kinase inhibitors, leading to compounds with improved potency and selectivity. For example, recent studies have shown that benzoxazole derivatives bearing bromine substituents exhibit promising activity against tyrosine kinases, making them attractive candidates for further development.

The role of 7-Bromo-2-methyl-1,3-benzoxazole-4-boronic acid, pinacol ester extends beyond kinase inhibition. Its structural motif has also been explored in the development of antimicrobial agents. The benzoxazole core is known to disrupt bacterial cell wall synthesis and interfere with DNA replication, thereby exerting antibacterial effects. The bromine and methyl substituents further modulate these interactions, potentially leading to novel compounds with enhanced efficacy against resistant strains.

Another emerging area where this compound finds utility is in materials science. Benzoxazole derivatives are known for their ability to form π-stacked aggregates, which can impart unique electronic properties to materials used in organic electronics. The boronic acid pinacol ester group allows for further functionalization through cross-coupling reactions, enabling the design of tailored materials with specific optoelectronic characteristics. This has opened up new possibilities for applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The synthesis of 7-Bromo-2-methyl-1,3-benzoxazole-4-boronic acid, pinacol ester typically involves multi-step organic transformations starting from commercially available precursors. Key steps include bromination at the 7-position followed by methylation at the 2-position. The introduction of the boronic acid pinacol ester is achieved through lithiation followed by reaction with pinacol boronate esters under controlled conditions. These synthetic strategies highlight the compound's accessibility while maintaining high yields and purity levels suitable for industrial applications.

In conclusion,7-Bromo-2-methyl-1,3-benzoxazole-4-boronic acid, pinacol ester (CAS No. 2377607-31-1) is a multifunctional intermediate with broad applications across pharmaceuticals and materials science. Its unique structural features enable diverse chemical transformations and facilitate the development of novel bioactive molecules with significant therapeutic potential. As research continues to uncover new applications for benzoxazole derivatives,this compound will undoubtedly remain a cornerstone in synthetic chemistry and drug discovery efforts.